2-oxo-2H-chromen-4-yl 3-butoxybenzoate

• IUPAC Name: (2-oxochromen-4-yl) 3-butoxybenzoate
• InChI: InChI=1S/C20H18O5/c1-2-3-11-23-15-8-6-7-14(12-15)20(22)25-18-13-19(21)24-17-10-5-4-9-16(17)18/h4-10,12-13H,2-3,11H2,1H3
• InChI Key: RWWKXTWXHURYLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)OC2=CC(=O)OC3=CC=CC=C32
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol

Description

Chemical Structure and Key Properties 2-oxo-2H-chromen-4-yl 3-butoxybenzoate is a synthetic coumarin derivative featuring a chromenone (coumarin) core esterified with a 3-butoxybenzoate group. Key properties include:

• IUPAC Name: 2-oxo-2H-chromen-4-yl 3-butoxybenzoate
• Calculated Properties: LogP (lipophilicity): ~4.16 H-bond acceptors: 3; H-bond donors: 0 Polar surface area: 61.83 Ų Rotatable bonds: 7

This compound’s structure combines the planar chromenone system with a flexible butoxy chain, influencing its solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-oxo-2H-chromen-4-yl 3-butoxybenzoate typically involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 3-butoxybenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, in a suitable solvent like dichloromethane. The reaction conditions usually involve stirring the mixture at room temperature for a specific duration to achieve high yields .

Industrial Production Methods

While specific industrial production methods for 2-oxo-2H-chromen-4-yl 3-butoxybenzoate are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper purification techniques to obtain the desired compound in high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-oxo-2H-chromen-4-yl 3-butoxybenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the chromen-2-one core to dihydro derivatives.

Substitution: The benzoate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce dihydro derivatives. Substitution reactions can result in various substituted benzoates.

Scientific Research Applications

2-oxo-2H-chromen-4-yl 3-butoxybenzoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a fluorescent probe in analytical chemistry.

Biology: The compound exhibits biological activities such as antimicrobial, antioxidant, and anticancer properties, making it a subject of interest in drug discovery and development.

Medicine: Due to its biological activities, it is studied for potential therapeutic applications, including as an anti-inflammatory and anticoagulant agent.

Industry: The compound is used in the development of materials with specific properties, such as UV-absorbing materials and fluorescent dyes.

Mechanism of Action

The mechanism of action of 2-oxo-2H-chromen-4-yl 3-butoxybenzoate involves its interaction with various molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress. Its antimicrobial activity is linked to its ability to disrupt microbial cell membranes and inhibit essential enzymes. The compound’s anticancer properties are associated with its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Chain Length Variations

2-oxo-2H-chromen-4-yl 4-butoxybenzoate

• Key Difference : Butoxy group at the para position (4-butoxy) vs. meta (3-butoxy) in the target compound.

Ethyl 4-(2-oxo-2H-chromen-3-carbonylamino)benzoate

• Key Difference : Ethoxy group replaces butoxy, and an amide linkage is present.
• Impact :
  • Higher solubility in organic solvents due to shorter ethyl chain.
  • Enhanced bioavailability compared to butoxy analogs .

Functional Group Modifications

Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)benzoate

• Key Feature : Dual ester-amide functionality.
• Bioactivity : Exhibits broader biological activities (e.g., anticancer, antibacterial) due to increased hydrogen-bonding capacity .

3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate

• Key Feature : Benzothiazole moiety replaces butoxybenzoate.

Bioactivity and Pharmacological Profiles

2-Oxo-2H-chromen-3-yl 4-tert-butylbenzoate

• Key Feature : Bulky tert-butyl group.
• Bioactivity : Demonstrated antimicrobial and antitumor activity linked to hydrophobic interactions with cellular targets .

4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate

• Key Feature : Chlorine substituent at the para position.
• Bioactivity : Potent cytotoxicity (IC₅₀ = 0.47 μM) due to electron-withdrawing Cl enhancing reactive oxygen species (ROS) generation .

Comparative Data Table

Compound Name	Key Structural Feature	LogP	Bioactivity Highlights	Reference
2-oxo-2H-chromen-4-yl 3-butoxybenzoate	3-butoxybenzoate ester	4.16	Moderate solubility, potential antimicrobial
2-oxo-2H-chromen-4-yl 4-butoxybenzoate	4-butoxybenzoate ester	~4.16	Improved thermal stability
Ethyl 4-(2-oxo-2H-chromen-3-carbonylamino)benzoate	Ethoxy + amide	~3.5	High bioavailability, antibacterial
4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate	4-Cl benzoate	~4.5	Cytotoxic (IC₅₀ = 0.47 μM)
3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate	Benzothiazole + benzoate	~3.8	Antitumor activity

Unique Advantages of 2-oxo-2H-chromen-4-yl 3-butoxybenzoate

• Balanced Lipophilicity : LogP ~4.16 optimizes membrane permeability without excessive hydrophobicity .
• Structural Flexibility : Seven rotatable bonds allow conformational adaptability for target binding .
• Synergistic Functionality: The chromenone core’s fluorescence properties could enable dual therapeutic-diagnostic applications .